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Compound of Interest

Compound Name: 4-(3-Chlorophenyl)aniline

CAS No.: 5748-36-7

Cat. No.: B1597083

Get Quote

An In-Depth Technical Guide to 4-(3-Chlorophenyl)aniline for Drug Discovery Professionals

Authored by a Senior Application Scientist
This guide provides an in-depth technical overview of 4-(3-Chlorophenyl)aniline, a key biaryl

intermediate in modern medicinal chemistry. We will explore its fundamental properties,

synthesis, analytical validation, and critical applications in contemporary drug discovery, with a

particular focus on its role as a foundational building block for targeted protein degraders.

Core Compound Identity and Physicochemical
Properties
4-(3-Chlorophenyl)aniline is a biaryl amine whose structural features—specifically the chloro-

substituted phenyl ring coupled to an aniline moiety—make it a valuable scaffold in medicinal

chemistry. The chlorine atom can modulate physicochemical properties such as lipophilicity and

metabolic stability, while the aniline nitrogen provides a crucial handle for further chemical

elaboration.

Below is a summary of its key physicochemical properties. Note that while the free base is the

primary subject, it is often supplied and used as the hydrochloride salt for improved stability
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and handling.

Property Value Reference(s)

CAS Number 5748-36-7 (Free Base) [1]

CAS Number (HCl Salt) 811842-60-1 [2]

Molecular Formula C₁₂H₁₀ClN (Free Base) [1]

Molecular Weight 203.67 g/mol (Free Base) [1]

Molecular Weight (HCl Salt) 240.13 g/mol [2]

Density 1.205 g/cm³ [1]

Boiling Point 341.1 °C at 760 mmHg [1]

Synthesis and Manufacturing Insights: A
Mechanistic Approach
The construction of the biaryl bond is the central challenge in synthesizing 4-(3-
Chlorophenyl)aniline. Modern synthetic chemistry overwhelmingly favors palladium-catalyzed

cross-coupling reactions for this purpose due to their high efficiency, functional group tolerance,

and mild reaction conditions.[3][4] The Suzuki-Miyaura coupling is a particularly robust and

scalable method.[5][6]

A logical and field-proven synthetic route involves the Suzuki coupling of a protected aniline

derivative with a chlorophenylboronic acid, followed by deprotection. A more common industrial

approach, however, couples an aryl halide with the corresponding boronic acid to form a nitro-

biaryl intermediate, which is then reduced to the target aniline. This latter approach avoids

potential catalyst inhibition by the aniline's free amine and is outlined below.

Experimental Protocol: Two-Step Synthesis via Suzuki
Coupling and Nitro Reduction
Step 1: Suzuki-Miyaura Coupling
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Reaction: 1-Bromo-4-nitrobenzene + (3-chlorophenyl)boronic acid → 4-(3-Chlorophenyl)-1-

nitrobenzene

Rationale: This step efficiently constructs the core biaryl scaffold. The nitro group is a robust

electron-withdrawing group that activates the aryl bromide towards oxidative addition and

serves as a stable precursor to the desired amine.

Procedure:

To a reaction vessel equipped with a condenser and magnetic stirrer, add 1-bromo-4-

nitrobenzene (1.0 eq), (3-chlorophenyl)boronic acid (1.2 eq), and a palladium catalyst

such as Pd(PPh₃)₄ (0.02 eq).

Add a suitable solvent system, such as a 3:1 mixture of toluene and water.

Add an inorganic base, typically sodium carbonate (Na₂CO₃) or potassium carbonate

(K₂CO₃) (2.5 eq).

Purge the vessel with an inert gas (e.g., nitrogen or argon) for 15-20 minutes.

Heat the reaction mixture to 80-90 °C and stir vigorously for 4-6 hours, monitoring

progress by TLC or LC-MS.

Upon completion, cool the reaction to room temperature. Dilute with ethyl acetate and

wash sequentially with water and brine.

Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate

under reduced pressure.

Purify the crude product by flash chromatography on silica gel to yield the nitro-biaryl

intermediate.

Step 2: Nitro Group Reduction

Reaction: 4-(3-Chlorophenyl)-1-nitrobenzene → 4-(3-Chlorophenyl)aniline

Rationale: Catalytic hydrogenation is a clean and high-yielding method for reducing aromatic

nitro groups to anilines.[7]
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Procedure:

Dissolve the purified 4-(3-chlorophenyl)-1-nitrobenzene intermediate (1.0 eq) in a suitable

solvent such as ethanol (EtOH) or ethyl acetate (EtOAc).

Carefully add a palladium on carbon catalyst (10% Pd/C, ~5 mol% loading) to the solution.

Place the reaction vessel under a hydrogen atmosphere (using a balloon or a Parr

hydrogenator) and stir vigorously at room temperature.

Monitor the reaction by TLC or LC-MS until the starting material is fully consumed

(typically 2-4 hours).

Carefully filter the reaction mixture through a pad of Celite® to remove the Pd/C catalyst,

washing the pad with the reaction solvent.

Concentrate the filtrate under reduced pressure to yield the final product, 4-(3-
Chlorophenyl)aniline. The product can be further purified by recrystallization if

necessary.
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1-Bromo-4-nitrobenzene

Pd(PPh₃)₄, K₂CO₃

Toluene/H₂O, 90°C

(3-Chlorophenyl)boronic acid

4-(3-Chlorophenyl)-1-nitrobenzene

Suzuki Coupling

H₂, 10% Pd/C
EtOH, RT

4-(3-Chlorophenyl)aniline

Nitro Reduction

Sample Preparation

Instrumental Analysis Data Processing

Prepare 0.1 mg/mL
Reference Standard

Inject 10 µL into
RP-HPLC System

Prepare ~0.1 mg/mL
Test Sample

Monitor Elution
at 254 nm Integrate Peak Areas Calculate Purity:

(Area_Main / Area_Total) * 100
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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